1-Bromo-2-fluoro-4-(methylsulfonyl)benzene

• IUPAC Name: 1-bromo-2-fluoro-4-methylsulfonylbenzene
• InChI: InChI=1S/C7H6BrFO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key: QALKAUDOPSIGEI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)Br)F
• Molecular Formula: C7H6BrFO2S
• DSSTOX Substance ID: DTXSID50674553
• Molecular Weight: 253.09 g/mol
• CAS RN: 1032825-02-7

Description

“1-Bromo-2-fluoro-4-(methylsulfonyl)benzene” is a chemical compound with the molecular formula C7H6BrFO2S and a molecular weight of 253.09. It is also known by its IUPAC name, 1-bromo-2-fluoro-4-(methylsulfonyl)benzene.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6BrFO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature for this compound is room temperature, and it should be kept in a dark place, sealed in dry.

Scientific Research Applications

Solubility and Solvent Interaction

• The solubility of 1-fluoro-4-(methylsulfonyl)benzene, a related compound to 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene, has been studied in various organic solvents. These studies reveal that solubility varies with the solvent used, following the order: chloroform > acetone > ethyl acetate > toluene > ethanol. The experimental data were well-correlated using the modified Apelblat equation (Qian, Wang, & Chen, 2014).

Synthesis and Chemical Modification

• Practical syntheses of 4‐fluoro‐2‐(methylthio)benzylamine and corresponding 2‐methylsulfonyl analogs have been reported. This work includes regioselective introduction of the methylthio moiety using different methods, which could be analogous for the synthesis and functionalization of 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene (Perlow et al., 2007).

Radiopharmaceutical Applications

• In the field of radiopharmaceuticals, derivatives of 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene have been synthesized for potential use as bifunctional labelling agents. These derivatives were prepared by nucleophilic substitution reactions, highlighting the compound's utility in creating specialized molecules for medical imaging (Namolingam et al., 2001).

Fluorescence and Luminescent Materials

• Derivatives of benzene, like 2,5-bis(methylsulfonyl)-1,4-diaminobenzene, have been developed as green fluorophores. These compounds exhibit high fluorescence emission and photostability, and are solid-state emissive, water-soluble, and solvent- and pH-independent. Such properties could be relevant for 1-Bromo-2-fluoro-4-(methylsulfonyl)benzene in the development of luminescent materials (Beppu et al., 2015).

Chemical Reactions and Mechanisms

• The compound's reactivity, particularly in sulfonation reactions, is significant for understanding its chemical properties. Studies on similar molecules demonstrate the importance of understanding reaction mechanisms for efficient chemical synthesis and modification (Cerfontain et al., 1994).

Safety And Hazards

This compound is classified as having acute toxicity (Category 4, Oral, Dermal, Inhalation), skin irritation (Category 2), serious eye damage (Category 1), and specific target organ toxicity (single exposure, Category 3). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

The future directions for this compound are not specified in the search results. Its use in research and development suggests potential for further exploration in various scientific fields.

Synthesis routes and methods

Procedure details

A solution of 4-bromo-3-fluorobenzene sulphonyl chloride (10 g, 36.56 mmol) in THF (100 mL) was cooled to 0° C. and hydrazine monohydrate (6.2 mL, 127.96 mmol) was added dropwise. After the addition, the reaction was left to stir at room temperature for 1 hour before adding heptane (500 mL). The precipitate formed was filtered off and re-dissolved in industrial methylated spirit (200 mL). Sodium acetate (18 g, 219.36 mmol) was added followed by iodomethane (11.38 mL, 182.8 mmol). The reaction mixture was stirred at reflux for 18 hours. The reaction was cooled to room temperature and the solvent was concentrated to half of the initial volume. Water (300 mL) was added and the product was extracted with EtOAc (3×300 mL). The combined organic layers were washed with brine (300 mL) and dried (Na2SO4), filtered and concentrated under reduced pressure. The crude residue was purified by silica gel column chromatography eluting from 15% to 35% EtOAc/heptane to afford the title compound as a colourless solid in 48% yield, 4.40 g.